Cas no 1807213-02-0 (Methyl 2-chloromethyl-3-cyano-4-methoxybenzoate)

Methyl 2-chloromethyl-3-cyano-4-methoxybenzoate is a versatile synthetic intermediate used in organic chemistry and pharmaceutical research. Its structure features a chloromethyl group, a cyano substituent, and a methoxy group on a benzoate core, enabling diverse reactivity in nucleophilic substitutions, cyclizations, and other transformations. The ester functionality enhances solubility in organic solvents, facilitating further derivatization. This compound is particularly valuable in the synthesis of heterocyclic compounds and active pharmaceutical ingredients (APIs) due to its multifunctional reactivity. High purity and stability under controlled conditions make it a reliable reagent for complex synthetic pathways. Proper handling is required due to the reactive chloromethyl group.
Methyl 2-chloromethyl-3-cyano-4-methoxybenzoate structure
1807213-02-0 structure
Product name:Methyl 2-chloromethyl-3-cyano-4-methoxybenzoate
CAS No:1807213-02-0
MF:C11H10ClNO3
MW:239.655002117157
CID:4953626

Methyl 2-chloromethyl-3-cyano-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-chloromethyl-3-cyano-4-methoxybenzoate
    • Inchi: 1S/C11H10ClNO3/c1-15-10-4-3-7(11(14)16-2)8(5-12)9(10)6-13/h3-4H,5H2,1-2H3
    • InChI Key: BXBUJGRUSNOYJF-UHFFFAOYSA-N
    • SMILES: ClCC1C(C#N)=C(C=CC=1C(=O)OC)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 299
  • Topological Polar Surface Area: 59.3
  • XLogP3: 1.9

Methyl 2-chloromethyl-3-cyano-4-methoxybenzoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A015010493-1g
Methyl 2-chloromethyl-3-cyano-4-methoxybenzoate
1807213-02-0 97%
1g
1,504.90 USD 2021-06-21

Additional information on Methyl 2-chloromethyl-3-cyano-4-methoxybenzoate

Recent Advances in the Study of Methyl 2-chloromethyl-3-cyano-4-methoxybenzoate (CAS: 1807213-02-0)

Methyl 2-chloromethyl-3-cyano-4-methoxybenzoate (CAS: 1807213-02-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have focused on its role in the development of novel therapeutic agents, including kinase inhibitors and antimicrobial compounds. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic applications, biological activities, and potential industrial significance.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 2-chloromethyl-3-cyano-4-methoxybenzoate as a precursor for the synthesis of selective kinase inhibitors. The study demonstrated that modifications at the chloromethyl and cyano groups could significantly enhance the binding affinity of the resulting inhibitors to specific kinase targets. This finding opens new avenues for the design of targeted cancer therapies with reduced off-target effects.

Another significant development was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized in the synthesis of novel antimicrobial agents. The research team successfully incorporated the Methyl 2-chloromethyl-3-cyano-4-methoxybenzoate scaffold into a series of derivatives exhibiting potent activity against multidrug-resistant bacterial strains. The study emphasized the compound's versatility as a building block for developing next-generation antibiotics.

From a synthetic chemistry perspective, recent advancements have been made in optimizing the production process of Methyl 2-chloromethyl-3-cyano-4-methoxybenzoate. A 2024 paper in Organic Process Research & Development detailed a more efficient and environmentally friendly synthesis route, achieving higher yields and reduced waste generation. This improvement is particularly relevant for industrial-scale production, where cost-effectiveness and sustainability are critical factors.

The compound's mechanism of action in various biological systems has also been a subject of investigation. Computational studies have provided insights into its molecular interactions, particularly how the chloro and cyano substituents influence electronic properties and reactivity. These theoretical studies complement experimental findings and contribute to a more comprehensive understanding of the compound's potential applications.

Looking forward, Methyl 2-chloromethyl-3-cyano-4-methoxybenzoate continues to attract attention as a versatile intermediate in medicinal chemistry. Current research directions include exploring its use in PROTAC (Proteolysis Targeting Chimeras) development and as a component in covalent inhibitor design. The compound's unique structural features make it particularly valuable for these emerging therapeutic approaches.

In conclusion, recent studies have reinforced the importance of Methyl 2-chloromethyl-3-cyano-4-methoxybenzoate (1807213-02-0) in pharmaceutical research and development. Its applications span from traditional small molecule drug discovery to cutting-edge therapeutic modalities, highlighting its enduring relevance in the field of chemical biology and medicinal chemistry.

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